2-[(3,4-Dimethylphenyl)oxy]acetaldehyde

• IUPAC Name: 2-(3,4-dimethylphenoxy)acetaldehyde
• InChI: InChI=1S/C10H12O2/c1-8-3-4-10(7-9(8)2)12-6-5-11/h3-5,7H,6H2,1-2H3
• InChI Key: RVZFJMRKLIEUPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC=O)C
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol

Description

2-[(3,4-Dimethylphenyl)oxy]acetaldehyde is an organic compound with the chemical formula C10H12O2. It is a colorless liquid with a strong odor and is used in various applications including as a solvent, intermediate in the synthesis of pharmaceuticals, and as a reagent in organic synthesis. 2-[(3,4-Dimethylphenyl)oxy]acetaldehyde is also known as 2-(3,4-dimethylphenoxy)acetaldehyde, 2-(3,4-dimethylphenyl)ethanal, and 3,4-dimethylphenylacetaldehyde.

Scientific Research Applications

• Oxidation of Phenols : A study by Takehira et al. (1991) demonstrated the efficient oxidation of 2,4,6-trimethylphenol to the corresponding p-hydroxybenzaldehyde using a cupric chloride-acetone oxime catalyst / O2 system in alcoholic solvents. This indicates a potential pathway for the oxidation of compounds similar to "2-[(3,4-Dimethylphenyl)oxy]acetaldehyde" (Takehira et al., 1991).

• Coupling and Enolization of Acetaldehyde : Calaza et al. (2012) investigated the temperature-dependent adsorption and reaction of acetaldehyde on a CeO2(111) surface. This study showed how surface oxygen vacancies alter the reactivity and activate acetaldehyde for coupling reactions, which could be relevant for understanding reactions involving "2-[(3,4-Dimethylphenyl)oxy]acetaldehyde" (Calaza et al., 2012).

• Photocatalytic Oxidation of Acetaldehyde : Arai et al. (2008) demonstrated that acetaldehyde can be completely oxidized to CO2 over a Pd/WO3 photocatalyst under light irradiation. This suggests potential photocatalytic applications for related compounds (Arai et al., 2008).

• Protection of Carboxylic Acids : The synthesis and use of 2-(2-aminophenyl)-acetaldehyde dimethyl acetal for the protection of carboxylic acids was described by Arai et al. (1998), indicating a potential application in organic synthesis (Arai et al., 1998).

• Detection of Carbonyl Compounds : Houdier et al. (2000) reported the use of a molecular probe for trace measurement of carbonyl compounds in water samples, demonstrating a potential application in environmental monitoring (Houdier et al., 2000).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A cooled (−78° C.) solution of oxalyl chloride (0.76 ml; 9.000 mmol) in anhydrous DCM (40 ml) was treated dropwise with a solution of dimethyl sulfoxide (1.40 ml; 18.000 mmol) in anhydrous DCM (6 ml). After 10 min., a solution of 2-(3,4-dimethyl-phenoxy)-ethanol (0.997 g; 6.000 mmol) in DCM (12 ml) was added dropwise, and the reaction mixture was further stirred at −78° C. for 30 min. TEA (4.17 ml; 30.000 mmol) was then added dropwise, and after 10 min. the resulting mixture was allowed to warm-up to 0° C. before a mixture of water (4 ml) and DCM (40 ml) was added. The aq. layer was extracted with DCM (2×40 ml), and the mixed organic layers were then washed with aq. sat. NaHCO3 (30 ml), dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure to give (3,4-dimethyl-phenoxy)-acetaldehyde as a yellow oil (0.985 g; 99%).